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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NP-1815-PX is a potent and selective antagonist of the P2X4 receptor, an ion channel

activated by extracellular ATP. Due to its role in various physiological and pathological

processes, including inflammation and chronic pain, NP-1815-PX is a valuable tool for in vitro

and in vivo research.[1][2][3] Accurate and consistent preparation of a stock solution is the first

critical step for reliable experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of an NP-1815-PX stock solution.
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Property Value Source

IUPAC Name

sodium 2,4-dioxo-5-(3-(5-

thioxo-2,5-dihydro-1,2,4-

oxadiazol-3-yl)phenyl)-2,3,4,5-

tetrahydronaphtho[1,2-b]

[2]diazepin-1-ide

Sigma-Aldrich

Molecular Formula C21H14N4NaO3S Probechem

Molecular Weight 425.42 g/mol Probechem

Physical Form Solid Sigma-Aldrich, TargetMol

Purity >98% (HPLC) Probechem

Storage of Solid
-20°C for 12 Months; 4°C for 6

Months
Probechem

Solubility Data
Based on supplier information, NP-1815-PX sodium is soluble in Dimethyl Sulfoxide (DMSO).

Solvent Solubility Source

DMSO 10 mM Probechem

Experimental Protocol: Preparation of a 10 mM NP-
1815-PX Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NP-1815-PX in DMSO.

Materials
NP-1815-PX sodium salt (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, RNase/DNase-free microcentrifuge tubes or vials
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Calibrated micropipettes and sterile filter tips

Analytical balance

Vortex mixer

Equipment
Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Fume hood

Procedure
All steps should be performed in a fume hood.

Equilibration: Allow the vial of NP-1815-PX powder and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of NP-1815-PX powder into the tube.

Calculation Example: To prepare 1 mL of a 10 mM stock solution:

Molecular Weight (MW) of NP-1815-PX sodium = 425.42 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 425.42 g/mol x 1000 mg/g = 4.2542 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the NP-1815-PX powder.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

The solution should be clear and free of particulates. Gentle warming (e.g., in a 37°C water

bath for a few minutes) can be used to aid dissolution if necessary, but avoid excessive heat.
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Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be

appropriate for your planned experiments.

Labeling: Clearly label each aliquot with the compound name ("NP-1815-PX"), concentration

(10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the NP-1815-PX stock solution.

Storage Temperature Storage Duration Source

-80°C 6 months MedchemExpress

-20°C 1 month MedchemExpress

Store the aliquots protected from light. When ready to use, thaw a single aliquot at room

temperature and use it immediately. Discard any unused portion of the thawed aliquot; do not

refreeze.
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Caption: Workflow for NP-1815-PX Stock Solution Preparation.
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Signaling Pathway Context (Simplified)
NP-1815-PX is known to inhibit the P2X4 receptor, which is implicated in inflammatory

signaling pathways. One such pathway involves the NLRP3 inflammasome.

Simplified Inflammatory Signaling
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Caption: Inhibition of P2X4R by NP-1815-PX in a Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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